1-(2-methyl-1H-indol-3-yl)-2-{7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl}ethan-1-one

• IUPAC Name: 1-(2-methyl-1H-indol-3-yl)-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone
• InChI: InChI=1S/C20H17N3OS2/c1-11-17(12-5-2-3-7-14(12)23-11)15(24)9-25-19-18-13-6-4-8-16(13)26-20(18)22-10-21-19/h2-3,5,7,10,23H,4,6,8-9H2,1H3
• InChI Key: QDZRHUHIMBPAPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
• Molecular Formula: C20H17N3OS2
• Molecular Weight: 379.5 g/mol
• CAS No.: 500113-63-3

Description

1-(2-methyl-1H-indol-3-yl)-2-{7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl}ethan-1-one is a useful research compound. Its molecular formula is C20H17N3OS2 and its molecular weight is 379.5. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis and Structural Evaluation :

  • Indole derivatives like 1-(5-methyl-1H-indol-6-yl)ethan-1-one have been synthesized and structurally evaluated. The synthesis involves Diels-Alder cycloaddition and subsequent derivatization, with the structures confirmed through various spectroscopic techniques and X-ray diffraction analysis. This highlights the potential for synthesizing and evaluating similar complex indole-based compounds (Kukuljan, Kranjc, & Perdih, 2016).

• Synthetic Methods for Substituted Indoles :

  • Research on intramolecular vinylation of pyrrole derivatives using palladium as a new synthetic method for substituted indoles shows the versatility in synthesizing indole derivatives. This could be relevant for the synthesis of the compound (Yokoyama et al., 1991).

• Crystal Structures of Indole Derivatives :

  • Detailed crystal structure analyses of indole derivatives like 3-(1-Benzenesulfonyl-3-phenylsulfanyl-1H-indol-2-yl)-1-[4-methyl/methoxy phenyl)]-2-phenyl-propane-1-one provide insights into the molecular geometry and intermolecular interactions of such compounds, which could be similar to the compound (Palani et al., 2006).

• Transannular Cyclization Reactions :

  • Studies on transannular cyclization reactions of compounds like cyclooctane-1,5-dione with diamines offer insights into the potential cyclization pathways and synthetic routes that could be applicable to the synthesis of similar complex molecules (Malamidou-Xenikaki, 1996).

• Synthesis of Novel Compounds Involving Indole Units :

  • The synthesis of compounds like 1-methyl-8-(pyridin-2-yl)-3,6-diazahomoadamantane demonstrates the capability to incorporate indole units into complex molecular frameworks, relevant for the synthesis of the compound (Kuznetsov, Mazhed, & Serova, 2010).